3-bromo-5-methyl-N-(oxan-4-ylmethyl)aniline

• IUPAC Name: 3-bromo-5-methyl-N-(oxan-4-ylmethyl)aniline
• InChI: InChI=1S/C13H18BrNO/c1-10-6-12(14)8-13(7-10)15-9-11-2-4-16-5-3-11/h6-8,11,15H,2-5,9H2,1H3
• InChI Key: OUKLELKLCNDEFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)Br)NCC2CCOCC2
• Molecular Formula: C13H18BrNO
• Molecular Weight: 284.19 g/mol

Description

3-bromo-5-methyl-N-(oxan-4-ylmethyl)aniline is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a potent inhibitor of certain enzymes and has been found to have potential therapeutic uses.

Mechanism of Action

The mechanism of action of 3-bromo-5-methyl-N-(oxan-4-ylmethyl)aniline involves the inhibition of certain enzymes such as tyrosine kinases and phosphodiesterases. These enzymes play important roles in various cellular processes and their inhibition can lead to therapeutic benefits.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of cellular processes that are involved in various diseases such as cancer and inflammation. It has also been found to have antiviral activity.

Advantages and Limitations for Lab Experiments

One advantage of using 3-bromo-5-methyl-N-(oxan-4-ylmethyl)aniline in lab experiments is its potent inhibitory activity against certain enzymes. This makes it a useful tool for studying the role of these enzymes in various diseases. However, one limitation is that it may have off-target effects on other enzymes, which can complicate the interpretation of results.

Future Directions

There are several future directions for the study of 3-bromo-5-methyl-N-(oxan-4-ylmethyl)aniline. One direction is the development of more potent and selective inhibitors of the enzymes targeted by this compound. Another direction is the study of its potential use as an antiviral agent. Additionally, the use of this compound as a tool for studying the role of enzymes in various diseases can lead to the development of new therapeutic strategies.

Synthesis Methods

The synthesis of 3-bromo-5-methyl-N-(oxan-4-ylmethyl)aniline involves several steps. The starting material is 3-bromo-5-methylaniline, which is reacted with oxan-4-ylmethyl chloride in the presence of a base such as potassium carbonate. The resulting intermediate is then reduced using a reducing agent such as sodium borohydride to yield the final product.

Scientific Research Applications

3-bromo-5-methyl-N-(oxan-4-ylmethyl)aniline has been extensively studied for its potential therapeutic uses. It has been found to be a potent inhibitor of certain enzymes that are involved in various diseases such as cancer and inflammation. It has also been studied for its potential use as an antiviral agent.